Cas no 20288-94-2 (1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-)
20288-94-2 structure
Product Name:1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-
CAS No:20288-94-2
MF:C10H14O4
MW:198.215763568878
CID:1392797
PubChem ID:13816383
Update Time:2025-04-20
1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-
- 2,4,6-tris(hydroxymethyl)-3-methylphenol
- 20288-94-2
- DTXSID60550435
-
- Inchi: 1S/C10H14O4/c1-6-7(3-11)2-8(4-12)10(14)9(6)5-13/h2,11-14H,3-5H2,1H3
- InChI Key: SCLQBTCHJYVSLZ-UHFFFAOYSA-N
- SMILES: OC1=C(CO)C=C(CO)C(C)=C1CO
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.92
1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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